Cas no 2171612-54-5 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylbutanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylbutanoic acid
• CAS No: 2171612-54-5
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5951519
• PubChem ID: 165810558
• Update Time: 2025-06-08

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylbutanoic acid
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-methylbutanoic acid
• 2171612-54-5
• EN300-1515532

• Inchi： 1S/C26H32N2O5/c1-3-4-13-23(25(31)27-15-17(2)14-24(29)30)28-26(32)33-16-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,17,22-23H,3-4,13-16H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： ZDLRSFPGRHPPTJ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(C)CC(=O)O)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylbutanoic acid

Introduction to 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylbutanoic Acid (CAS No. 2171612-54-5)

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylbutanoic acid, identified by its CAS number 2171612-54-5, is a specialized compound with significant applications in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense interest among scientists and researchers. The unique structural features of this molecule, particularly its fluoren-9-ylmethoxycarbonyl moiety and the presence of multiple functional groups, contribute to its versatility and potential utility in various biochemical processes.

The fluoren-9-ylmethoxycarbonyl group is a key structural element that imparts specific chemical properties to the molecule. This group is known for its stability and its ability to participate in various chemical reactions, making it a valuable component in the synthesis of more complex molecules. In pharmaceutical applications, such groups are often used to enhance the solubility and bioavailability of drug candidates, which is crucial for their effective delivery and action within the body.

The molecular structure of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylbutanoic acid also includes an amino group and a carboxylic acid group, which are fundamental functional units in organic chemistry. These groups are involved in numerous biochemical interactions, including hydrogen bonding and ionic interactions, which are essential for the molecule's biological activity. The presence of these functional groups makes the compound a potential candidate for use in drug design and development, particularly in the synthesis of peptidomimetics and other bioactive molecules.

In recent years, there has been growing interest in the development of novel compounds with enhanced pharmacological properties. The compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylbutanoic acid has been studied for its potential applications in various therapeutic areas. For instance, its structural motif has been explored in the design of inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and inflammation. The ability of this compound to interact with biological targets at a molecular level makes it a valuable tool for researchers seeking to develop new treatments.

The synthesis of this compound involves multi-step organic reactions, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in achieving the desired molecular architecture. These synthetic methodologies are critical for producing complex molecules like 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylbutanoic acid with high fidelity, ensuring that they meet the stringent requirements for pharmaceutical applications.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The modular nature of its structure allows researchers to modify specific regions while retaining key functional units that contribute to biological activity. This flexibility is particularly valuable in drug discovery programs where rapid iteration and optimization are essential for identifying lead compounds with desirable pharmacological profiles.

The biological activity of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylbutanoic acid has been investigated through various experimental approaches. In vitro studies have demonstrated its ability to interact with specific proteins and enzymes, suggesting potential therapeutic applications. For example, preliminary data indicate that this compound may inhibit the activity of certain kinases involved in cancer cell proliferation. Such findings highlight its importance as a lead compound in oncology research.

In addition to its pharmacological potential, this compound has also been explored for its role in chemical biology research. Its unique structural features make it an attractive candidate for use as a probe molecule to study enzyme mechanisms and protein interactions. By using this compound as a tool, researchers can gain insights into fundamental biological processes that may lead to new therapeutic strategies.

The future prospects for 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylbutanoic acid are promising, with ongoing research aimed at further elucidating its biological activities and developing novel derivatives with enhanced properties. Advances in computational chemistry and high-throughput screening technologies are expected to accelerate the discovery process, enabling faster identification of new drug candidates based on this molecular scaffold.

In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylbutanoic acid (CAS No. 2171612-54-5) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features and functional groups make it a valuable tool for designing new drugs targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.